Cas no 2137678-46-5 (2-Pyridinemethanamine, 5-chloro-6-(methylpropylamino)-)

• Product Name: 2-Pyridinemethanamine, 5-chloro-6-(methylpropylamino)-
• CAS No: 2137678-46-5
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• CID: 5277869
• PubChem ID: 165445290
• Update Time: 2025-07-27

2-Pyridinemethanamine, 5-chloro-6-(methylpropylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, 5-chloro-6-(methylpropylamino)-
• EN300-698174
• 6-(aminomethyl)-3-chloro-N-methyl-N-propylpyridin-2-amine
• 2137678-46-5

• Inchi： 1S/C10H16ClN3/c1-3-6-14(2)10-9(11)5-4-8(7-12)13-10/h4-5H,3,6-7,12H2,1-2H3
• InChI Key： BOZQZDALZOOXRQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CN)N=C1N(C)CCC

Computed Properties

• Exact Mass: 213.1032752g/mol
• Monoisotopic Mass: 213.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 312.2±42.0 °C(Predicted)
• pka: 8.50±0.50(Predicted)

Additional information on 2-Pyridinemethanamine, 5-chloro-6-(methylpropylamino)-

Comprehensive Overview of 2-Pyridinemethanamine, 5-chloro-6-(methylpropylamino)- (CAS No. 2137678-46-5)

The compound 2-Pyridinemethanamine, 5-chloro-6-(methylpropylamino)- (CAS No. 2137678-46-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core substituted with chloro and methylpropylamino groups, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition.

In recent years, the demand for heterocyclic compounds like 2-Pyridinemethanamine derivatives has surged, driven by advancements in precision medicine and green chemistry. This compound aligns with the growing trend of sustainable synthesis, as its modular structure allows for efficient modifications with minimal waste. Laboratories worldwide are exploring its utility in high-throughput screening (HTS) platforms, where its structural versatility enables rapid optimization for specific biological targets.

From a chemical perspective, the presence of both electron-withdrawing (chloro) and electron-donating (methylpropylamino) groups on the pyridine ring creates a balanced electronic profile. This property is critical for structure-activity relationship (SAR) studies, particularly in designing small-molecule inhibitors. The compound's lipophilicity and hydrogen-bonding capacity further enhance its suitability for crossing biological membranes, a key consideration in drug bioavailability research.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing CAS No. 2137678-46-5. Recent publications highlight its stability under physiological pH conditions, making it a promising candidate for prodrug development. Additionally, its compatibility with click chemistry protocols enables facile conjugation with biomarkers, expanding its utility in diagnostic applications.

The agrochemical sector also benefits from this compound's properties. Its chloropyridine moiety is structurally analogous to several commercial pesticide intermediates, sparking interest in crop protection formulations. However, researchers emphasize the need for rigorous ecotoxicological assessments to ensure environmental safety—a topic gaining traction in regulatory science discussions.

In the context of intellectual property, 2137678-46-5 appears in multiple patent filings related to kinase inhibitors and GPCR modulators. This reflects the pharmaceutical industry's focus on targeted therapies, especially for oncology and neurodegenerative diseases. The compound's scaffold hopping potential is particularly valuable for circumventing existing patents while maintaining therapeutic efficacy.

For synthetic chemists, optimizing the yield of 5-chloro-6-(methylpropylamino)-2-pyridinemethanamine remains an active area of investigation. Recent microwave-assisted synthesis methods have reduced reaction times from hours to minutes, aligning with Industry 4.0 automation trends. Furthermore, flow chemistry approaches demonstrate improved selectivity for this compound compared to traditional batch processes.

From a commercial standpoint, suppliers categorize CAS 2137678-46-5 as a building block for custom synthesis services. Its pricing reflects the complexity of introducing both chloro and branched alkylamino functionalities onto the pyridine scaffold. Market analysts note increasing procurement by contract research organizations (CROs) serving the biotech startup ecosystem.

Quality control protocols for this compound emphasize residual solvent analysis and chiral purity verification—critical parameters given its potential pharmacophore role. Regulatory bodies like the FDA and EMA require comprehensive impurity profiling for such intermediates when used in active pharmaceutical ingredient (API) manufacturing.

Emerging applications include incorporating 2137678-46-5 into metal-organic frameworks (MOFs) for catalysis and molecular recognition systems. Its bidentate ligand capability enables coordination with transition metals, opening possibilities in material science beyond traditional life science uses. This interdisciplinary potential makes it a frequent subject in grant proposals for convergence research initiatives.

Storage recommendations typically suggest inert atmosphere conditions to preserve the compound's integrity, with stability data indicating 24-month shelf life at -20°C. These logistics considerations are crucial for global supply chains, particularly when shipping to emerging research markets with varying infrastructure capabilities.

Academic interest in 5-chloro-6-(methylpropylamino)-2-pyridinemethanamine is evidenced by its inclusion in chemical genomics libraries and fragment-based drug design (FBDD) collections. The compound's rule-of-five compliance makes it particularly attractive for lead optimization campaigns in medicinal chemistry programs worldwide.